![molecular formula C28H31N3O4 B1255033 N-[4-[[5-(3-butyl-4-oxo-1,2-dihydroquinazolin-2-yl)-2-methoxyphenyl]methoxy]phenyl]acetamide](/img/structure/B1255033.png)
N-[4-[[5-(3-butyl-4-oxo-1,2-dihydroquinazolin-2-yl)-2-methoxyphenyl]methoxy]phenyl]acetamide
Overview
Description
N-[4-[[5-(3-butyl-4-oxo-1,2-dihydroquinazolin-2-yl)-2-methoxyphenyl]methoxy]phenyl]acetamide is a member of quinazolines.
Scientific Research Applications
Anti-Inflammatory and Analgesic Properties
- Synthesis and Evaluation : This compound, as part of a series of 3-substituted-2-thioxoquinazolin-4(3H)-one derivatives, was synthesized and evaluated for anti-inflammatory and analgesic activity. Compounds within this series demonstrated significant anti-inflammatory activity compared to the standard drug diclofenac sodium and also showed notable analgesic activity (Rajasekaran, Rajamanickam, & Darlinquine, 2011).
- Novel Synthesis and Activity Studies : Another study involved the synthesis of novel 2-(substituted)-N-(4-oxo-2-phenylquinazolin-3(3H)-yl)acetamides, showing potent analgesic and anti-inflammatory activities, with a comparatively mild ulcerogenic potential (Alagarsamy et al., 2015).
Cytotoxic Activities
- Anti-Cancer Potential : Certain N-(5-Arylidene-4-oxo-2-thioxothiazolidin-3-yl)-2-((4-oxo-3-phenyl-3,4-dihydroquinazolin-2-yl)thio)acetamide compounds demonstrated mild-to-moderate cytotoxic activity against K562 (chronic myelogenous leukemia) and MCF7 (breast cancer) cell lines (Nguyen et al., 2019).
Anxiosedative and Antidepressant Effects
- Psychotropic Properties : In a study, a series of new quinazoline acetanilide derivatives exhibited pronounced anxiosedative and antidepressant activity, suggesting their potential for further studies in psychotropic medication (Tyurenkov et al., 2013).
Potential in Treating Osteoarthritis
- Novel Drug Candidate for Osteoarthritis : Research identified a chemical compound, 2-(8-methoxy-2-methyl-4-oxoquinolin-1(4H)-yl)-N-(3-methoxyphenyl) acetamide, as a potential drug candidate for early osteoarthritis. This compound attenuated certain markers associated with osteoarthritis in a dose-dependent manner (Inagaki et al., 2022).
properties
Product Name |
N-[4-[[5-(3-butyl-4-oxo-1,2-dihydroquinazolin-2-yl)-2-methoxyphenyl]methoxy]phenyl]acetamide |
|---|---|
Molecular Formula |
C28H31N3O4 |
Molecular Weight |
473.6 g/mol |
IUPAC Name |
N-[4-[[5-(3-butyl-4-oxo-1,2-dihydroquinazolin-2-yl)-2-methoxyphenyl]methoxy]phenyl]acetamide |
InChI |
InChI=1S/C28H31N3O4/c1-4-5-16-31-27(30-25-9-7-6-8-24(25)28(31)33)20-10-15-26(34-3)21(17-20)18-35-23-13-11-22(12-14-23)29-19(2)32/h6-15,17,27,30H,4-5,16,18H2,1-3H3,(H,29,32) |
InChI Key |
LUUUMPKAFPXQRW-UHFFFAOYSA-N |
Canonical SMILES |
CCCCN1C(NC2=CC=CC=C2C1=O)C3=CC(=C(C=C3)OC)COC4=CC=C(C=C4)NC(=O)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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